4-allyl-5-(1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(1-benzothiophen-3-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H11N3S2/c1-2-7-16-12(14-15-13(16)17)10-8-18-11-6-4-3-5-9(10)11/h2-6,8H,1,7H2,(H,15,17)
• InChI Key: SZKCWDGVAHFHQH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)C2=CSC3=CC=CC=C32
• Molecular Formula: C13H11N3S2
• Molecular Weight: 273.4 g/mol

Description

4-allyl-5-(1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol (ATBT) is a thiol-containing heterocyclic compound that has been studied for its potential applications in scientific research. ATBT has been found to have a range of properties that make it attractive for use in various laboratory experiments.

Scientific Research Applications

Synthesis Techniques

• Novel Schiff Bases Synthesis: 4-Allyl-5-(1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol is synthesized under facile conditions, leading to the creation of Schiff base derivatives with characterized elemental analyses and spectroscopy methods (Mobinikhaledi et al., 2010).
• Microwave Irradiation Technique: A synthesis method using microwave irradiation for 5-(3-chlorobenzo[b]thien-2-yl)-4H-1,2,4-triazole-3-thiol with a focus on regioselective S-alkylation is detailed. AM1 semiempirical calculations help understand regioselectivity in this process (Ashry et al., 2006).

Corrosion Inhibition

• Mild Steel Protection: The compound is used for corrosion protection of mild steel in acidic solutions. Its efficiency increases with concentration, indicating protective film formation on steel surfaces (Orhan et al., 2012).

Biological and Pharmaceutical Research

• Cytotoxicity Studies: Research has been conducted on the cytotoxicity of derivatives, revealing significant in vitro cytotoxicity against thymocytes, indicating potential for further pharmacological investigation (Mavrova et al., 2009).
• Anti-Inflammatory Activity: The compound has been studied for its anti-inflammatory effects, showing comparable activity to standard drugs with less ulcerogenic effects (Mousa, 2012).